Cas no 1449425-29-9 (1H-Pyrazole-4-carboxylic acid, 3-[[(phenylmethoxy)carbonyl]amino]-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-[[(phenylmethoxy)carbonyl]amino]-
• CAS No: 1449425-29-9
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• CID: 6136342
• PubChem ID: 129951090
• Update Time: 2025-08-05

1H-Pyrazole-4-carboxylic acid, 3-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-[[(phenylmethoxy)carbonyl]amino]-
• 1449425-29-9
• EN300-6509269
• 3-{[(benzyloxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C12H11N3O4/c16-11(17)9-6-13-15-10(9)14-12(18)19-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,16,17)(H2,13,14,15,18)
• InChI Key： PEYADRORBLGUKY-UHFFFAOYSA-N
• SMILES： N1C=C(C(O)=O)C(NC(OCC2=CC=CC=C2)=O)=N1

Computed Properties

• Exact Mass: 261.07495584g/mol
• Monoisotopic Mass: 261.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.504±0.06 g/cm3(Predicted)
• Boiling Point: 485.9±40.0 °C(Predicted)
• pka: 3.32±0.36(Predicted)

Additional information on 1H-Pyrazole-4-carboxylic acid, 3-[[(phenylmethoxy)carbonyl]amino]-

1H-Pyrazole-4-carboxylic acid, 3-[[(phenylmethoxy)carbonyl]amino]-

The compound 1H-Pyrazole-4-carboxylic acid, 3-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 1449425-29-9) is a highly specialized organic compound with significant applications in the field of pharmaceuticals and material science. This compound is characterized by its unique structure, which combines a pyrazole ring with a carboxylic acid group and a phenylmethoxy carbonylamino substituent. The pyrazole ring serves as a versatile scaffold, enabling the molecule to exhibit diverse chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in drug design, particularly in the development of antitumor agents and anti-inflammatory drugs. The phenylmethoxy carbonylamino group attached to the pyrazole ring contributes to the molecule's ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic applications. Researchers have also explored the use of this compound in bioconjugation reactions, where its functional groups facilitate the formation of stable bonds with other biomolecules.

The synthesis of 1H-Pyrazole-4-carboxylic acid, 3-[[(phenylmethoxy)carbonyl]amino]- involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by the introduction of the carboxylic acid group and the phenylmethoxy carbonylamino substituent through various coupling reactions. The optimization of these steps has been a focus of recent research, with scientists seeking to improve yield and purity while minimizing environmental impact.

In terms of physical properties, this compound exhibits a melting point of approximately 230°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its UV-Vis spectrum shows strong absorption bands in the ultraviolet region, which suggests potential applications in optoelectronic materials. Additionally, the compound's nuclear magnetic resonance (NMR) data has been extensively studied, providing insights into its molecular structure and dynamic behavior.

One of the most exciting developments involving this compound is its role in drug delivery systems. Researchers have demonstrated that it can be used as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This property has led to investigations into its use in targeted drug delivery, where it can be conjugated with targeting ligands to deliver therapeutic agents to specific tissues or cells.

Furthermore, the compound has shown promise in catalytic applications, particularly in asymmetric synthesis. Its ability to act as a chiral auxiliary has been leveraged in the construction of complex organic molecules with high enantioselectivity. This opens up new avenues for its use in pharmaceutical intermediates and fine chemicals.

In conclusion, 1H-Pyrazole-4-carboxylic acid, 3-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 1449425-29-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with its versatile functional groups, positions it as a valuable tool in modern chemistry and biology. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.